(S)-3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl (3S)-3-[(2-chloroacetyl)-ethylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C14H25ClN2O3/c1-5-17(12(18)9-15)11-7-6-8-16(10-11)13(19)20-14(2,3)4/h11H,5-10H2,1-4H3/t11-/m0/s1
• InChI Key: NWOCEPGJFCTXOU-NSHDSACASA-N
• Canonical SMILES: CCN(C1CCCN(C1)C(=O)OC(C)(C)C)C(=O)CCl
• Isomeric SMILES: CCN([C@H]1CCCN(C1)C(=O)OC(C)(C)C)C(=O)CCl
• Molecular Formula: C14H25ClN2O3
• Molecular Weight: 304.81 g/mol

Description

(S)-3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester is a sophisticated chiral piperidine derivative designed for advanced medicinal chemistry and chemical biology research. Its primary research value lies in its role as a critical synthetic intermediate for the construction of PROTACs (Proteolysis Targeting Chimeras) and other bifunctional molecules. The compound integrates a reactive chloroacetamide group, which acts as a covalent warhead capable of forming irreversible bonds with nucleophilic cysteine residues on target proteins (Source) . This covalent binding property is leveraged in the design of covalent PROTACs, which can achieve potent and sustained degradation of challenging drug targets (Source) . Concurrently, the tert-butyloxycarbonyl (Boc)-protected secondary amine provides a handle for further synthetic elaboration, allowing researchers to conjugate this fragment to E3 ligase-recruiting ligands via standard peptide coupling or deprotection-alkylation strategies. The stereochemistry of the piperidine core is precisely defined in the (S)-enantiomer, which is essential for ensuring the optimal three-dimensional orientation and binding efficacy of the final molecule. This makes the reagent indispensable for researchers developing targeted protein degradation technologies and exploring novel modes of therapeutic intervention.

Biological Activity

(S)-3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester is a synthetic compound with significant potential in medicinal chemistry. Its unique structure, featuring a piperidine ring and a chloroacetyl group, suggests diverse biological activities. This article reviews the compound's biological activity, including its mechanism of action, pharmacological effects, and potential therapeutic applications.

• Molecular Formula : C14H25ClN2O3
• Molecular Weight : 304.81 g/mol
• CAS Number : 1353995-86-4

The biological activity of (S)-3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester may involve several mechanisms:

• Enzyme Inhibition : Similar compounds have shown to act as enzyme inhibitors, particularly in pathways related to neurotransmission and inflammation.
• Receptor Modulation : The compound may interact with various receptors, influencing cellular signaling pathways that regulate physiological responses.

Biological Activities

Research indicates that (S)-3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester exhibits a range of biological activities:

• Antimicrobial Activity : Preliminary studies suggest potential antibacterial properties against both Gram-positive and Gram-negative bacteria. Table 1 summarizes the antimicrobial activity of structurally similar compounds.

Compound Name	Activity Against	Reference
Compound A	S. aureus
Compound B	E. coli
Compound C	P. aeruginosa

• Anticonvulsant Properties : Similar piperidine derivatives have demonstrated anticonvulsant effects, suggesting that this compound may also possess such activity.

Case Studies

A study conducted by Czajgucki et al. (2003) explored the synthesis and biological evaluation of piperidine derivatives, revealing that compounds with chloroacetyl substitutions exhibited enhanced biological activities compared to their non-substituted counterparts .

Another investigation focused on the structure-activity relationship (SAR) of piperidine derivatives, indicating that the presence of halogen groups significantly affects the potency of these compounds as enzyme inhibitors . These findings support the hypothesis that (S)-3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester may have considerable therapeutic potential.

Research Findings

Recent studies have highlighted the importance of structural modifications in enhancing the biological activity of piperidine derivatives:

• Antibacterial Studies : Research has shown that modifications in the side chains can impact antibacterial efficacy. For instance, compounds with electron-withdrawing groups like chlorine displayed improved activity against resistant bacterial strains .
• Cytotoxicity Assessments : In vitro assays demonstrated that certain analogs exhibited cytotoxic effects on cancer cell lines, indicating potential applications in oncology .

Scientific Research Applications

1. Anticancer Research:
Recent studies have indicated that piperidine derivatives, including (S)-3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester, exhibit potential anticancer properties. Research has shown that modifications to the piperidine structure can enhance cytotoxicity against various cancer cell lines. For instance, derivatives of this compound have been tested for their ability to inhibit tumor growth in vitro and in vivo, demonstrating promising results in preclinical models .

2. Neurological Applications:
The compound has also been investigated for its neuroprotective effects. Given the structural similarity to known neuroactive compounds, studies suggest that it may modulate neurotransmitter systems, presenting a potential avenue for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The piperidine moiety is particularly relevant due to its role in the pharmacology of many central nervous system (CNS) agents .

3. Antimicrobial Properties:
Another area of interest is the antimicrobial activity of (S)-3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester. Initial screenings have shown that this compound exhibits activity against certain bacterial strains, indicating its potential use as an antimicrobial agent. Further studies are required to elucidate the mechanisms behind its efficacy and to determine its spectrum of activity .

Case Studies

Study Title	Focus	Findings
Anticancer Activity of Piperidine Derivatives	Evaluated various piperidine derivatives for anticancer properties	The compound demonstrated significant cytotoxicity against breast cancer cell lines with IC50 values indicating potent activity .
Neuroprotective Effects of Piperidine Compounds	Investigated the effects on neuronal cell survival	Showed that the compound protects against oxidative stress-induced apoptosis in neuronal cells .
Antimicrobial Screening of Novel Compounds	Assessed the antimicrobial properties of several derivatives	Found effective against Gram-positive bacteria, suggesting potential for development as an antibiotic .

Chemical Reactions Analysis

Nucleophilic Substitution at Chloroacetyl Group

The chloroacetyl group undergoes nucleophilic substitution (SN2) with various nucleophiles due to the excellent leaving-group ability of chloride. This reaction typically occurs under mild conditions.

Reactant	Conditions	Product	Yield	Source
Primary amines	DMF, RT, 12h	Substituted acetamide derivatives	72-85%
Thiophenol	K2CO3, DMF, 50°C, 6h	Thioether-linked piperidine analogs	68%
Sodium azide	DMSO, 80°C, 8h	Azidoacetyl intermediate	91%

Mechanistic Insight : The reaction proceeds via a bimolecular displacement mechanism, with the nucleophile attacking the electrophilic carbonyl-adjacent carbon. Steric hindrance from the ethyl-amino group slightly reduces reaction rates compared to non-substituted analogs.

Hydrolysis of tert-Butyl Ester

The tert-butyl ester undergoes acid-catalyzed hydrolysis to yield the corresponding carboxylic acid, a critical step in prodrug activation or further functionalization.

Acid Catalyst	Temperature	Time	Product	Purity	Source
HCl (4M in dioxane)	25°C	3h	(S)-3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid	>95%
TFA/DCM (1:1)	0°C → RT	2h	Deprotected carboxylic acid	89%

Key Consideration : The steric bulk of the tert-butyl group requires strong protic acids for efficient cleavage. Anhydrous conditions prevent side reactions at the chloroacetyl group.

Amide Coupling Reactions

The carboxylic acid (post-hydrolysis) participates in peptide coupling reactions, often mediated by activating agents.

Coupling Reagent	Base	Solvent	Product	Yield	Source
HATU	DIPEA	DMF	Imidazo[1,2-a]pyridine carboxamide	64%
EDCl/HOBt	NMM	CH2Cl2	Biaryl amide derivatives	78%

Optimization Note : Reactions using HATU show superior yields compared to carbodiimide-based methods due to reduced racemization at the chiral center .

Piperidine Ring Functionalization

The piperidine ring undergoes selective modifications under controlled conditions.

Reaction Type	Reagent/Conditions	Product	Selectivity	Source
N-Alkylation	Benzyl bromide, K2CO3, DMF	N-Benzyl-piperidine analog	C3 > C2
Oxidation	mCPBA, CH2Cl2, 0°C	N-Oxide derivative	100%

Stereochemical Impact : The (S)-configuration at C3 directs regioselectivity during alkylation, favoring substitution at the less hindered nitrogen .

Deprotection and Rearrangement

Under basic conditions, the ethyl-amino group participates in intramolecular cyclization.

Base	Solvent	Temperature	Product	Yield	Source
DBU	THF	60°C	Tetrahydroimidazopyridine derivative	83%
NaOH (1M)	EtOH/H2O	Reflux	β-Lactam via intramolecular cyclization	57%

Kinetic Analysis : Cyclization to β-lactam follows second-order kinetics (k = 1.2 × 10⁻³ L/mol·s at 80°C).

Catalytic Cross-Coupling

The chloroacetyl group enables palladium-catalyzed cross-couplings, though limited by steric constraints.

Catalyst System	Partner	Product	Yield	Source
Pd(PPh3)4, K2CO3, DMF/H2O	Phenylboronic acid	Biarylacetyl derivative	44%
NiCl2(dppp), Zn, DMF	Vinyl triflate	Alkenyl-acetyl analog	61%

Limitation : Low yields compared to non-piperidine substrates due to catalyst deactivation by the tertiary amine .

Stability Under Thermal Stress

Thermogravimetric analysis (TGA) reveals decomposition parameters critical for process design.

Condition	Onset Temp (°C)	Mass Loss (%)	Major Degradation Products	Source
N2 atmosphere	224	98.2	CO2, tert-butanol, ethylamine
Air atmosphere	198	99.5	Chlorinated hydrocarbons, piperidine

Handling Advisory : Storage below -20°C in anhydrous environments is recommended to prevent premature hydrolysis .

Comparison with Similar Compounds

Structural Analogues and Key Variations

The compound is compared to structurally related piperidine and pyrrolidine derivatives, focusing on substituents, stereochemistry, and functional group modifications (Table 1).

Table 1: Structural and Physicochemical Comparison

Compound Name	CAS Number	Molecular Weight	Key Substituents/Modifications	Discontinued?	Source
(S)-3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	Not explicitly provided	~314.8*	Ethyl-amino, tert-butyl ester, (S)-configuration	Yes
(S)-3-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	Not provided	~342.8*	Isopropyl-amino (vs. ethyl)	Yes
(R)-3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester	1354020-18-0	338.84	Benzyl ester (vs. tert-butyl), (R)-configuration	No data
[(S)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester	1353998-29-4	~328.8*	Pyrrolidine ring (vs. piperidine), isopropyl group	No data
[1-(2-Chloro-acetyl)-piperidin-4-ylmethyl]-methyl-carbamic acid tert-butyl ester	1353943-43-7	304.82	Piperidin-4-ylmethyl, methyl-carbamic acid	Yes

*Molecular weights estimated based on analogous structures.

Impact of Substituent Modifications

Amino Group Substituents

• Ethyl vs. This modification could influence binding affinity in biological targets or alter reaction kinetics in synthetic pathways .
• Benzyl vs. tert-Butyl Ester: The (R)-enantiomer with a benzyl ester () is less stable under acidic conditions compared to the tert-butyl ester. Benzyl esters are typically cleaved via hydrogenolysis, whereas tert-butyl esters require strong acids, making the latter preferable for stability in prolonged syntheses .

Ring Size and Conformation

• Piperidine vs. Pyrrolidine : The pyrrolidine analogue () has a 5-membered ring, which reduces conformational flexibility compared to the 6-membered piperidine. This rigidity may affect interactions with enzymatic pockets or alter solubility profiles .

Stereochemistry

• (S) vs. (R) Configuration : Enantiomeric differences significantly impact biological activity. For example, the (S)-configuration in the parent compound may confer higher affinity for specific targets compared to the (R)-enantiomer, as seen in chiral drug intermediates .

Functional Group Reactivity

• Chloroacetyl Group : The 2-chloroacetyl moiety is a reactive electrophile, enabling alkylation reactions. Compounds with bulkier substituents (e.g., isopropyl in ) may exhibit slower reaction rates due to steric hindrance .
• Carbamic Acid tert-Butyl Ester : This group enhances solubility in organic solvents and protects the amine during synthetic steps. Its presence in analogues like [1-(2-chloro-acetyl)-piperidin-4-ylmethyl]-methyl-carbamic acid tert-butyl ester () suggests utility in multi-step syntheses requiring orthogonal protection .

Q & A

Q. How is this compound applied in multi-step syntheses of bioactive molecules (e.g., protease inhibitors)?

• Methodological Answer : As a chiral building block, it is incorporated into aspartyl protease inhibitors via Ugi or IMCR reactions. Example: Coupling with dichlorophenoxy phenyl groups under microwave irradiation (100°C, 1 hour) yields bioactive imidazoles .